Cas no 288401-12-7 (1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-)
288401-12-7 structure
Product Name:1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
CAS No:288401-12-7
MF:C9H8FNO4
MW:213.162526130676
CID:248919
PubChem ID:53430867
Update Time:2025-04-19
1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)-
- 1-(5-fluoro-2-hydroxy-3-nitrophenyl)propan-1-one
- 5A'A inverted exclamation markA'A A'A inverted exclamation markA'A-FLUORO-2A'A inverted exclamation markA'A A'A inverted exclamation markA'A-HYDROXY-3A'A inverted exclamation markA'A A'A inverted exclamation markA'A-NITROPROPIOPHENONE
- 5'-FLUORO-2'-HYDROXY-3'-NITROPROPIOPHENONE
- 5''-FLUORO-2''-HYDROXY-3''-NITROPROPIOPHENONE
- DTXSID60700251
- 288401-12-7
-
- Inchi: 1S/C9H8FNO4/c1-2-8(12)6-3-5(10)4-7(9(6)13)11(14)15/h3-4,13H,2H2,1H3
- InChI Key: HDJYGWRCVVXLEV-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=C(C=1)C(CC)=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 213.04400
- Monoisotopic Mass: 213.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 83.12000
- LogP: 2.55540
1-Propanone,1-(5-fluoro-2-hydroxy-3-nitrophenyl)- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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